4-Amino-5,7-dimethylquinoline

• IUPAC Name: 5,7-dimethylquinolin-4-amine
• InChI: InChI=1S/C11H12N2/c1-7-5-8(2)11-9(12)3-4-13-10(11)6-7/h3-6H,1-2H3,(H2,12,13)
• InChI Key: FZSRMFQWMZKGCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=CC(=C2C(=C1)C)N
• Molecular Formula: C11H12N2
• DSSTOX Substance ID: DTXSID30589030
• Molecular Weight: 172.23 g/mol
• CAS No.: 948292-64-6

Description

4-Amino-5,7-dimethylquinoline is a useful research compound. Its molecular formula is C11H12N2 and its molecular weight is 172.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Mode of Action

It is known that quinoline derivatives often interact with their targets through various mechanisms, including binding to receptors or enzymes, inhibiting protein synthesis, or disrupting cell membrane function .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound .

Safety and Hazards

The safety information available indicates that 4-Amino-5,7-dimethylquinoline is classified as Acute Tox. 4 Oral, which means it is harmful if swallowed. It is also classified as Eye Dam. 1, indicating it causes serious eye damage.

Biochemical Analysis

Biochemical Properties

4-Amino-5,7-dimethylquinoline plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit the activity of certain enzymes involved in the biosynthesis of nucleic acids. This inhibition can lead to the disruption of DNA and RNA synthesis, which is crucial for the proliferation of cancer cells . Additionally, this compound has been shown to bind to specific proteins, altering their conformation and function. These interactions can affect various cellular processes, including signal transduction and metabolic pathways .

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. In cancer cells, this compound has been found to induce apoptosis, a programmed cell death mechanism, by activating specific signaling pathways . It also influences gene expression by modulating the activity of transcription factors, leading to changes in the expression of genes involved in cell cycle regulation and apoptosis . Furthermore, this compound affects cellular metabolism by inhibiting key metabolic enzymes, thereby reducing the availability of essential metabolites required for cell growth and proliferation .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound binds to DNA and RNA, interfering with their synthesis and function . It also inhibits the activity of topoisomerases, enzymes that play a critical role in DNA replication and transcription . By inhibiting these enzymes, this compound prevents the unwinding and rewinding of DNA, leading to the accumulation of DNA damage and ultimately cell death . Additionally, this compound can modulate the activity of various signaling pathways, including those involved in cell survival and apoptosis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability of this compound is influenced by factors such as temperature, pH, and exposure to light . Over time, this compound can undergo degradation, leading to a decrease in its efficacy . Long-term studies have shown that prolonged exposure to this compound can result in the development of resistance in certain cell lines, necessitating higher doses to achieve the same therapeutic effect . Additionally, the long-term effects on cellular function include alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to exhibit therapeutic effects, such as reducing tumor growth and inhibiting viral replication . At higher doses, this compound can cause toxic effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where a certain dosage is required to achieve a therapeutic effect, and exceeding this dosage can lead to adverse effects . These findings highlight the importance of determining the optimal dosage for therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which plays a crucial role in the metabolism of xenobiotics . This interaction can lead to the formation of reactive metabolites, which can cause cellular damage if not properly detoxified . Additionally, this compound affects metabolic flux by inhibiting key enzymes in glycolysis and the tricarboxylic acid cycle, leading to a decrease in the production of ATP and other essential metabolites .